During the course of thousands of charging and discharging cycles, batteries commonly undergo capacity fade and resistance growth, known as electrode aging. This phenomenon is attributed to local inhomogeneous deformation, as well as the possibility of fracture within electrode particles due to complex multi-physical couplings. To mitigate electrode aging and slow down the rate of fading, it is crucial to develop protective designs and tailored battery management strategies. However, accurately predicting potential fracturing and conducting precise battery simulations remain open challenges. This study presents a battery aging simulation model that incorporates multiphysical couplings of heat, concentration, stress, electric, and phase fields to assess battery performance at both the structural and electrode particle levels. Initially, an analytical solution is derived to determine stress distribution at the particle level within the thermal-concentration-mechanical deformation coupling, enabling quick calculation of stress distribution. Subsequently, a comprehensive battery structure is constructed to simulate discharge performance. Furthermore, the model computes the stress levels and fracture potential of the electrodes, thereby identifying locations prone to aging. Analytical and numerical findings indicate that tensile stress on the surface of an individual electrode acts as the driving force for fracture during lithium intercalation. Moreover, electrodes in close proximity to the electrolyte generate higher heat, while those near the electrode current collector are more susceptible to fracturing.

BackgroundThe rhizome of Atractylodes chinensis (RAC), also known as “Cangzhu”, is a well-known Chinese herbal medicine (CHMs). Due to the scarcity of wild resources, cultivated RAC and counterfeit products derived from the rhizome of Atractylodes japonica (RAJ) are also prevalent on the market. Diverse origins lead to varying quality. At present, the Chinese Pharmacopoeia (2020 edition) uses atractylodin as the only quantitative index component for RAC, and there is a lack of research on quality markers (Q-markers) that are closely related to efficacy.PurposeThis work aims to discover the Q-markers of RAC based on chemical and pharmacological strategies.MethodsThe chemical composition of RAC was analyzed and identified through gas chromatography-mass spectrometry (GC–MS). The ″Chromatographic Fingerprint Similarity Evaluation System for Traditional Chinese Medicine″ was utilized to assess the similarity of the samples and identify the characteristic peaks. Network pharmacology was employed to screen targets and pathways for characteristic components of the RAC, construct “active ingredients–targets–pathways” network diagrams, and predict the Q-markers. The Q-markers for RAC were identified through an integrated analysis of the chemical components, network pharmacology, pharmacological activities and clinical applications. In addition, a preliminary evaluation of 28 batches of “Cangzhu” from different origins were conducted by GC–MS and chemical pattern recognition.ResultsA total of 16 specific components of RAC were identified by GC–MS fingerprint. The network pharmacology study found that these 16 components primarily function through 29 core targets and 23 pathways. Three compounds, hinesol, atractylon, and β-eudesmol were identified as the potential Q-markers for RAC. The evaluation of 28 batches of “Cangzhu” showed that these three Q-markers could effectively distinguish RAC from RAJ, and RAJ could not be used as a substitute for RAC. There was no significant difference between cultivated RAC and wild RAC, and the quality of cultivated RAC was more uniform than wild RAC.ConclusionThis study identified and verified three potential Q-markers for RAC by using a comprehensive strategy combing of “GC–MS fingerprinting – network pharmacology – chemical pattern recognition”. It provides a basis for the establishment of a more reasonable RAC quality evaluation system. Furthermore, it provides a reference for the discovery of Q-markers in other CHMs.

Dyes induce acute to chronic illnesses in humans and aquatic animals. This study tested dolomite-modified rice husk biochar (DRHB) to eliminate anionic reactive dyes Remazol Brilliant Blue (RBB) and Reactive Black 5 (RB-5) from simulated wastewater solutions. DRHB was produced by pretreating rice husk biomass with the natural mineral dolomite (CaMg(CO3)2) solution following pyrolysis step at 700 °C for 4 h at 8 °C min−1. Pristine rice husk biochar (PRHB) was made by pyrolyzing rice husk for 4 h at 700 °C. The DRHB and PRHB were characterized via different techniques including, Fourier transform infrared spectroscopy (FTIR), thermogravimetric analysis (TGA) and Scanning electron microscopy (SEM). Afterwards, DRHB was used to get rid of the dyes in the wastewater solutions, and the effects of dose, pH, and contact duration were studied. Both RBB and RB-5 exhibited maximal adsorption capacities of 52.07 and 35.518 mg/g at 50 °C, respectively, and the findings matched well with the Langmuir model, demonstrating monolayer adsorption. For this system, the pseudo-second-order fit is optimal, pointing to chemisorption of both substances. The outcomes presented higher adsorption for RBB (95.63%) compared to RB-5 (85.20%) at 70 mg/L concentration, pH 6, 4 hr. contact time, and 0.3 mg of DRHB dosage. The primary mechanism to remove of both dyes was chemisorption via π-π bond and hydrogen bond. These findings provide insights to build an economical, and sustainable anionic dyes removal technique especially for the third world nations.

Three metal complexes [Cu(HL)Cl](C2H5OH)2] (complex 1), [Ni4L2(CH3COO)4(C2H5OH)4] (complex 2) and [CoHL2] (complex 3) based on 2,3-dihydroxybenzaldehyde-2-(2-aminophenyl)benzimidazole Schiff base (H2L) were synthesized by solvothermal reaction. The three complexes were characterized by FT-IR spectrometer, elemental analysis, thermogravimetric analysis, and X-ray single-crystal diffraction. X-ray single-crystal diffraction analysis confirmed that complex 1 belongs to monoclinic crystal system with P21/c space group, and complex 3 crystallizes in trigonal crystal system with R-3 space group. However, complex 2 crystallized in triclinic crystal system with P-1 space group and exhibits centrosymmetric tetranuclear crystallographic structure. Besides, MTT assay was studied antitumor activities against different tumor cells. The results show that the three complexes all have fine anticancer activities. Among them, complex 2 has significantly better anticancer properties against CNE-2Z cells than that of cisplatin. Finally, apoptosis and cell migration were studied to prove that complex 2 could inhibit tumor cells from proliferating in the manner of apoptosis and migration.

Gardenia jasminoides Ellis is a widely cultivated garden plant, but its flower resources are underutilized. In this study, three pectic polysaccharides extracted from Gardenia flowers (GFPPs) were obtained, including acid-extracted pectin (ACP), hot water-extracted pectin (HWP), and alkaline-extracted pectin (ALP). The physicochemical, structural, rheological, and functional properties of GFPPs were compared and analyzed. The results showed that the yield of all GFPPs exceeded 21%, and the proportion of the rhamnogalacturonan I (RG-I) regions ranged from 42.20% to 54.66%. The GFPPs were identified as low-methoxyl pectin with a semi-crystalline and amorphous structure. Among them, ACP had the highest molecular weight and neutral sugar content, while ALP had the highest content of galacturonic acid and protein. Rheologically, all three GFPPs exhibited pseudoplastic behavior with thixotropic properties, particularly ACP. Storage at low temperatures increased the apparent viscosity of ACP and HWP, while that of ALP was decreased. Importantly, emulsions prepared with 2% GFPPs and 10% medium-chain triglycerides remained stable at 4 °C and 25 °C for 21 days. Moreover, the ALP-based emulsion demonstrated excellent emulsifying capability, maintaining stability at 60 °C for 21 days with an emulsion appearance. These findings suggest that GFPPs hold promise as a pectin source for hydrocolloids and can be used in various food applications.

Achillea millefolium Linn. is an aromatic edible plant used traditionally for the remediation of wounds, liver disorders, and as an herbal tea for the treatment of various gastrointestinal disorders. The plant's volatile oils have economical value in cosmetic preparation and as an insect repellant. The essential oils obtained from different plant parts, i.e., leaves, stems, and aerial portions, by hydrodistillation and by non-polar solvents, i.e., n-hexane and diethyl ether, were phytochemically analyzed and biologically investigated from the plant species cultivated in Saudi Arabia for their potential antioxidant and anticancer activities. The GC-analysis revealed substantial variations among the major constituents and classes of volatile oils in all batches of the plant, characterized by the significant high percentages of monoterpenes, e.g., myrcene, 1,8 cineole, camphor, α-thujone, and β-thujone, in the distilled oils and sesquiterpenes in the non-polar extracts of the plant. Furthermore, the ketonic monoterpenes α-thujone and β-thujone were found to be the highest representative compounds in the distilled and extracted batches of the plant. Variable antioxidant activity of different batches of the plant was recognized; however, distilled batches of leaves, stems, and aerial parts exhibited better total antioxidant activity (TAA) compared to the plant’s non-polar extracts. With the little cytotoxic activity of distilled batches, the non-polar extracts exhibited remarkable cytotoxic effects against Panc-1 and MCF-7-Adr (35 and 43.3 μg/mL and 41.3 and 57.1, respectively, in the n-hexane and diethyl ether extracts), which were attributed to their comparatively higher contents of germacrene D, viridiflorol, and caryophyllene oxide. The n-hexane extract induced a concentration- and time-dependent apoptotic effect in Panc-1 and MCF-7 Adr cells, as observed by staining with FITC/PI and flow cytometry analysis. The docking simulation of the major n-hexane extract constituents indicated the prospective mechanism behind the ability of the extract to inhibit MCF-7-Adr cells by inhibiting P-glycoprotein/multidrug resistance 1/adenosine triphosphate-binding cassette.

Diabetes mellitus is known to be one of the most challenging public health issues of the 21st century. The unwanted side effects associated with conventional synthetic antidiabetic medications have compelled the quest for natural antidiabetic drugs. Therefore, in this study, in vitro, in vivo, and in silico antidiabetic effects of Zingiber capitatum methanol extract (ZcME) were evaluated. ZcME exhibited potent inhibitory activity against α-glucosidase as evidenced by an IC50 value of 0.45 mg/ml compared to standard voglibose (IC50 = 0.31 mg/ml). The administration of ZcME at 400 mg/kg significantly (p < 0.05) reduced the fasting blood glucose level compared to the diabetic control group after 20 days of treatment. ZcME decreased blood glucose levels 25.80% on day 1, 45.58% on day 10, and up to 59.17% on day 20 when given at 400 mg/kg BW. Furthermore, GC–MS examination of the plant extracts revealed the presence of sterols, aliphatic acids, aromatics, and esters. In silico study affirm the experimental findings, where the identified compounds showed strong binding affinities against α-glucosidase (7.9 kcal/mol), α-amylase (9.7 kcal/mol), and glycogen phosphorylase enzymes (7.7 kcal/mol), highlighting the antidiabetic potential of ZcME.

In the present study, novel Mn2+Mn3+6[SiO4]O8 (braunite, MSO) nanostructures were fabricated by a simple and affordable sonochemical method. The uniformity, structure, shape, and size of the product are affected by sonication time and power. Mn2+Mn3+6[SiO4]O8 were used as a photocatalyst in the visible region due to their suitable bandgap (2.52 eV). The photocatalytic tests indicate that Mn2+Mn3+6[SiO4]O8 nanostructures can degrade organic dyes, such as Eriochrome Black T (EBT) and Erythrosine (ER) in high values. Therefore, the degradation rate is 94.8% under ideal circumstances, which include 70 mg of catalyst and 10 ppm EBT. According to the kinetics study, the superior rate constant (k = 0.0217 min-1) results in the maximum photocatalytic efficiency (94.8%). The recycle test unveils that Mn2+Mn3+6[SiO4]O8 is so stable and after five cycles, the photocatalyst efficiency decreased by 14.9 and 14.2% for EBT and erythrosine, respectively. Superoxide radicals were found to be the most active radicals implicated in the degradation of EBT and erythrosine by the scavenger's test.

Crystal violet (CV) is one of the water pollutants that can cause potential harm to living beings and the environment. Different methods are applied for the removal of CV from wastewater, however, a cheap and environmentally friendly way is preferred. In this study, Hormophysa triquetra (HT) and its silver-modified form (AgHT) were used for the removal of CV from synthetic and real wastewater. Both physical and chemical characterizations of HT and AgHT were carried out using scanning electron microscopy – energy dispersive X-ray analysis (SEM-EDX), Transmission electron microscopy (TEM), Fourier transform infrared spectroscopy (FTIR), zeta potential (ζ-potential), and Brunauer-Emmet-Teller (BET) analysis. Different parameters such as pH, temperature, and concentration were studied for the adsorption process. The optimum pH of the adsorption process was 6 with a maximum adsorption capacity of 181.8 mg/g for HT and 312.5 mg/g for AgHT at 45◦C. The best-fitted adsorption isotherm model was the Langmuir model based on the correlation coefficient (R2) however; the chi-square (χ2) analysis indicated the Freundlich model to be the best-fit model. Moreover, the thermodynamics studies indicated a spontaneous and endothermic reaction with HT and the reverse with AgHT. The main functional groups contributing to the adsorption of CV on the adsorbents involve carboxyl, hydroxyl, carbonyl groups, and aromatic rings. The adsorbent removed more than 98 % of CV from real wastewater with AgHT being more efficient than HT. Desorption studies indicated that desorption agents such as NaOH and HCl reduced the electrostatic interactions between the adsorbate and the adsorbent, thereby regenerating the adsorbent. This study proves the use of naturally abundant and available macroalgae as an eco-friendly and successful green technology for the removal of CV from real wastewater.

The graphene oxide-zinc oxide (GO-ZnO) nanocomposite was fabricated and applied as the adsorbent to survey the adsorption characteristics of the adsorbates of organic and inorganic water contaminations in an aqueous solution. The synthesized nanocomposite has been characterized using X-ray powder diffraction (XRD) and Scanning electron microscope (SEM), indicating that the nanocomposite was synthesized successfully. The impact of the initial solution concentrations and pH was investigated, indicating that the synthesized compound has a high adsorption capacity and capability to remove both organic and inorganic contamination. The kinetic adsorption could also be well described by Pseudo-second-order (PSO) kinetic expressions. The equilibrium adsorption findings indicated that the Langmuir was more suitable than Temkin, Freundlich, and Flory-Higgins models. High adsorption capacity of 99.00, 125, 121.95 and 277.78 mg/g respectiviety for Methylene blue (MB), Methyl orange (MO), Cd2+, and Pb2+ The antibacterial assay was also performed using Staphylococcus aureus and Escherichia coli in which the ZnO nanocomposite proved to be an effective Bactericide that inhibits the growth of bacteria. The obtained results indicated that the synthesized GO-ZnO nanocomposites are ideal adsorbents for the MB, MO, Cd2+, and Pb2+ removals in an aqueous solution.